Cas no 1506476-48-7 (3,4-Pyridinediamine, 6-methoxy-N4-methyl-)

• Product Name: 3,4-Pyridinediamine, 6-methoxy-N4-methyl-
• CAS No: 1506476-48-7
• MF: C₇H₁₁N₃O
• MW: 153.18
• CID: 5520272
• PubChem ID: 82651665
• Update Time: 2025-06-08

3,4-Pyridinediamine, 6-methoxy-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediamine, 6-methoxy-N4-methyl-
• 6-Methoxy-N4-methylpyridine-3,4-diamine
• AT34633
• SCHEMBL24554040
• 1506476-48-7
• 6-methoxy-4-N-methylpyridine-3,4-diamine

• Inchi： 1S/C7H11N3O/c1-9-6-3-7(11-2)10-4-5(6)8/h3-4H,8H2,1-2H3,(H,9,10)
• InChI Key： PHZRLQKVDOQBMB-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(NC)=C1N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 3,4-Pyridinediamine, 6-methoxy-N4-methyl-

Comprehensive Overview of 3,4-Pyridinediamine, 6-methoxy-N4-methyl- (CAS No. 1506476-48-7)

3,4-Pyridinediamine, 6-methoxy-N4-methyl- (CAS No. 1506476-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyridine core substituted with methoxy and methylamino groups, exhibits unique physicochemical properties. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in drug discovery due to its ability to modulate protein-protein interactions.

The compound's CAS number 1506476-48-7 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and safety documentation. Recent studies highlight its role in medicinal chemistry, where its 6-methoxy and N4-methyl substituents enhance solubility and bioavailability—key factors in optimizing lead compounds. Industry professionals frequently search for "3,4-Pyridinediamine derivatives" or "pyridine-based scaffolds," reflecting growing interest in its applications for targeted therapies.

In the context of green chemistry, 1506476-48-7 has been evaluated for sustainable synthesis routes. A 2023 publication in Advanced Synthesis & Catalysis demonstrated its preparation via catalytic C-N coupling, reducing heavy metal waste. This aligns with the demand for eco-friendly synthetic methods, a trending topic among chemists. Additionally, computational studies predict its utility in molecular docking simulations, addressing queries like "how to improve binding affinity with pyridine amines."

The compound's stability under physiological conditions makes it suitable for prodrug design, a frequently searched term in pharmacology forums. Its logP value (predicted at 1.2) suggests balanced lipophilicity, crucial for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Patent analyses reveal its inclusion in novel anticancer agent formulations, particularly for tyrosine kinase inhibition.

From an analytical perspective, HPLC purification protocols for 6-methoxy-N4-methyl-3,4-pyridinediamine are widely discussed in technical forums. The compound's UV-Vis absorption at 280 nm facilitates detection, while its NMR spectral data (δ 7.8 ppm for pyridine-H) aids structural verification. These details respond to common search queries such as "characterization techniques for pyridine diamines."

In material science, derivatives of CAS 1506476-48-7 show promise in organic electronics, particularly as electron-transport layers in OLEDs. This application taps into the surge in "organic semiconductor materials" searches. Furthermore, its metal-chelating ability sparks interest in catalysis research, with studies exploring copper complexes for cross-coupling reactions.

Quality control standards for 3,4-Pyridinediamine, 6-methoxy-N4-methyl- emphasize residual solvent limits (ICH Q3C guidelines), addressing industry concerns about "GMP-compliant heterocyclic compound synthesis." Storage recommendations typically suggest argon atmosphere protection at -20°C to prevent oxidative degradation—a practical consideration for laboratory users.

Emerging applications include its use as a fluorescent probe precursor, leveraging the pyridine ring's conjugation system. This connects to trending searches about "small-molecule biosensors." Recent collaborations between academic and industrial labs aim to scale up production while maintaining atom economy, reflecting the compound's transition from research-scale to potential commercial viability.